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Compound of Interest

Compound Name: Dihydromyrcenol

Cat. No.: B102105

An In-depth Technical Guide to Dihydromyrcenol

Abstract

Dihydromyrcenol (CAS No. 18479-58-8) is a synthetic acyclic terpenoid alcohol that is a
cornerstone molecule in the modern fragrance industry.[1] Characterized by its powerful and
fresh citrus-lime and floral-lavender aroma, it is extensively utilized in a wide array of consumer
products, from fine fragrances to household detergents.[1][2][3] This technical guide provides a
comprehensive overview of dihydromyrcenol, including its chemical identity, physicochemical
properties, synthesis methodologies, key applications, and safety and handling protocols,
intended for researchers, chemists, and professionals in the fragrance and chemical industries.

Chemical Identification

Dihydromyrcenol, chemically known as 2,6-Dimethyloct-7-en-2-ol, is a monoterpenoid
alcohol.[2][4] Its stable chemical nature and consistent quality, owing to its synthetic origin,
make it a reliable component in complex formulations.[1]
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Identifier Value

Chemical Name 2,6-Dimethyloct-7-en-2-ol[4][5][6]
CAS Number 18479-58-8[2][4][71[8][°]

Molecular Formula C10H200[4][5][71[9]

Molecular Weight 156.27 g/mol [2][4][7]I8]

EC Number 242-362-4[8]

Linear Formula H2C=CHCH(CH3)(CH2)3C(CH3)20H][8]

Dimyrcetol, 2,6-Dimethyl-7-octen-2-ol, Myrcetol,

Synonyms

Lymolene[7][10]
InChl Key XSNQECSCDATQEL-UHFFFAOYSA-N
SMILES CC(CccCc(C)(©)o)c=C[9]

Physicochemical Properties

Dihydromyrcenol is a colorless, transparent liquid with notable stability.[1][10] Its olfactory
profile is described as a powerful, fresh, citrusy (lime-like), and floral (lavender-like) scent.[2][3]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.scbt.com/p/dihydromyrcenol-18479-58-8
https://www.pharmaffiliates.com/en/18479-58-8-dihydromyrcenol-paphy004007.html
https://www.symrise.com/fileadmin/symrise/Marketing/Scent_and_care/Aroma_molecules/Ingredient_finder/SYM_ohnePC_Datenblaetter/SYM_P_Dihydromyrcenol.pdf
https://www.scentspiracy.com/fragrance-ingredients/p/dihydromyrcenol
https://www.scbt.com/p/dihydromyrcenol-18479-58-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9161683.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w516406
https://scent.vn/en/pages/compound/dihydromyrcenol-1939
https://www.scbt.com/p/dihydromyrcenol-18479-58-8
https://www.pharmaffiliates.com/en/18479-58-8-dihydromyrcenol-paphy004007.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9161683.htm
https://scent.vn/en/pages/compound/dihydromyrcenol-1939
https://www.scentspiracy.com/fragrance-ingredients/p/dihydromyrcenol
https://www.scbt.com/p/dihydromyrcenol-18479-58-8
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9161683.htm
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w516406
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w516406
https://www.sigmaaldrich.com/HK/zh/product/aldrich/w516406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9161683.htm
https://foreverest.net/products/turpentine-derivatives/dihydromyrcenol.html
https://scent.vn/en/pages/compound/dihydromyrcenol-1939
https://www.benchchem.com/product/b102105?utm_src=pdf-body
https://www.nbinno.com/article/fragrance-ingredients/chemistry-of-clean-exploring-dihydromyrcenols-role-fragrances-nk
https://foreverest.net/products/turpentine-derivatives/dihydromyrcenol.html
https://www.scentspiracy.com/fragrance-ingredients/p/dihydromyrcenol
https://fraterworks.com/products/dihydromyrcenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Value

Appearance Clear, colorless to pale yellow liquid[6][10][11]

Odor Fresh, floral, lavender-like, with citrus and lime
notes[2][3][9]

Boiling Point 194-197 °C (at 760 mmHg); 84 °C (at 10 mmHg)

Density 0.837 g/mL at 20 °C

Refractive Index (n20/D)

1.443[8]

Flash Point

76 °C (168.8 °F) - closed cup[12]

Solubility

Soluble in alcohols and oils; insoluble in
water[10]

Vapor Pressure

0.1136 hPa at 20°C (est.)[9]

Biodegradability

Readily biodegradable (72%)[6]

Synthesis and Experimental Protocols

Dihydromyrcenol is produced synthetically. Common methods involve the hydration of

dihydromyrcene or multi-step processes starting from a-pinene.

Experimental Protocol: Synthesis from Dihydromyrcene

via Formylation

This process involves the reaction of dihydromyrcene with formic acid in the presence of an

acid catalyst to form dihydromyrcenyl formate, which is then hydrolyzed.

Methodology:

o A mixture of 150 g of formic acid and 7.5 g of sulfuric acid is prepared and cooled to 15°C.

[13]

e 220 g of dihydromyrcene (94% purity) is slowly added to the mixture over a 15-minute

period, with constant stirring and cooling to maintain the temperature between 15-20°C.[13]
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The mixture is stirred at approximately 20°C for about 5 hours, monitoring for the formation
of cyclic by-products via gas-liquid chromatography (GLC).[13]

The reaction mixture is then poured into 500 cc of cold water and stirred for 15 minutes.[13]
The layers are separated, and the aqueous layer is extracted with petroleum ether.[13]

The combined organic material is washed with water.[13]

The resulting dihydromyrcenyl formate is hydrolyzed by refluxing with a mixture of 100 g
methanol, 45 g of 50% sodium hydroxide, and 32 g of water for two hours, maintaining a pH
of about 10.[13]

After hydrolysis, the mixture is cooled, and 100 cc of water is added. Methanol is recovered
by distillation.[13]

The crude dihydromyrcenol is then purified by fractional distillation.[13]

Experimental Protocol: Synthesis from a-Pinene

This multi-step process involves the hydrogenation of a-pinene to cis-pinane, followed by

pyrolysis to dihydromyrcene, and subsequent hydration.

Methodology:

Hydrogenation: a-Pinene is hydrogenated in the presence of a Raney Nickel catalyst at a
pressure of 5.0 - 25 kgs/cm? and a temperature of 80-130°C to produce cis-pinane.[14]

Pyrolysis: The resulting cis-pinane is subjected to pyrolysis under vacuum at a temperature
range of 800-950°C to yield dihydromyrcene.[14]

Distillation: The crude dihydromyrcene is purified via vacuum distillation in a tall column at
600-700 mm/Hg and a temperature of 105-117°C.[14]

Hydration: The purified dihydromyrcene is reacted with water in the presence of a
concentrated mineral acid (e.g., sulfuric acid) and a catalyst at a temperature of 0 to -6°C to
form dihydromyrcenol.[14]
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¢ Purification: The final product is purified by vacuum distillation to achieve a purity of up to
99.6%.[14]

Synthesis Workflow of Dihydromyrcenol from a-Pinene

a-Pinene

Hydrogenation
(Raney Ni Catalyst, 80-130°C)

cis-Pinane

Pyrolysis
(800-950°C, vacuum)

Dihydromyrcene
(Crude)

Vacuum Distillation

Dihydromyrcene
(Purified)

Hydration
(Mineral Acid, 0 to -6°C)

Dihydromyrcenol
(Crude)

Final Vacuum Distillation

Dihydromyrcenol
(>99% Purity)
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Caption: Synthesis workflow of Dihydromyrcenol from a-Pinene.

Applications

Dihydromyrcenol is a versatile ingredient valued for its stability, cost-effectiveness, and fresh
scent profile.[2][15] Its primary application is as a fragrance component across various
industries.

o Personal Care Products: It is a key ingredient in perfumes, colognes (especially masculine
fougéres), deodorants, soaps, shampoos, lotions, and creams.[2][15] In Davidoff's Cool
Water (1988), it was famously used at a concentration of around 20%.[2]

e Household Products: Its refreshing aroma and stability make it ideal for laundry detergents,
fabric softeners, all-purpose cleaners, and air fresheners.[1][2][15]

¢ Industrial Applications: It is used in industrial-grade cleaners and sanitizers to mask harsh
chemical odors.[15]

o Chemical Synthesis: Dihydromyrcenol also serves as a raw material for the synthesis of
other fragrance chemicals, such as Citronellol.[10]

Dihydromyrcenol

Fragrance Ingredient Chemical Intermediate

Personal Care Household Products Industrial Cleaners Citronellol Synthesis

/ \ v \

Perfumes & Colognes Soaps & Shampoos Deodorants Detergents & Softeners Air & Surface Cleaners
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Caption: Applications of Dihydromyrcenol.

Safety and Handling

Dihydromyrcenol is classified as a combustible liquid that causes skin and serious eye
irritation.[16][17] Proper safety precautions are necessary during handling and storage.

Hazard Class GHS Pictogram Signal Word Hazard Statement
o ) H227: Combustible
Flammable Liquid None Warning o
liquid[16]
Skin ] H315: Causes skin
) o GHSO07 Warning o
Corrosion/Irritation irritation[16][17]
Serious Eye ] H319: Causes serious
o GHSO07 Warning S
Damage/Irritation eye irritation[16][17]
H412: Harmful to
Aquatic Hazard None - aquatic life with long

lasting effects[16]

Handling and Storage:

» Handling: Wash hands thoroughly after handling.[12][16] Use in a well-ventilated area.[12]
Avoid contact with eyes, skin, and clothing.[12] Wear appropriate personal protective
equipment (PPE), including safety goggles and gloves.[12][16]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible substances like
strong acids and oxidizing agents.[12][18] Keep container tightly closed when not in use.[12]
Keep away from heat, sparks, and open flames.[12][16]

First Aid Measures:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If irritation persists, get medical advice.[12][16]
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» Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice.[12][16]

« Ingestion: If conscious, give 2-4 cupfuls of milk or water. Do not induce vomiting. Seek
immediate medical attention.[12]

 Inhalation: Move person to fresh air. If breathing is difficult, give oxygen. Seek medical aid.
[12]

Conclusion

Dihydromyrcenol is an indispensable synthetic aroma chemical that has significantly
influenced modern perfumery by delivering a signature fresh and clean scent profile. Its
versatility, stability, and cost-effectiveness ensure its continued prominence in a vast range of
consumer and industrial products. A thorough understanding of its chemical properties,
synthesis routes, and safety protocols is essential for its effective and safe utilization in
research and product development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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